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Compound of Interest

Compound Name: 6-Aminopyridine-3-sulfonamide

Cat. No.: B1584753

This technical guide offers an in-depth exploration of 6-aminopyridine-3-sulfonamide, a
heterocyclic compound of significant interest to researchers, scientists, and drug development
professionals. This document provides a detailed overview of its chemical and physical
properties, a robust synthetic protocol, and a discussion of its applications as a versatile
building block in medicinal chemistry.

Core Chemical and Physical Properties

6-Aminopyridine-3-sulfonamide is a unique bifunctional molecule, incorporating both a basic
aminopyridine scaffold and an acidic sulfonamide moiety. This distinct combination of functional
groups governs its chemical reactivity and physical characteristics, making it a valuable
intermediate in the synthesis of novel pharmaceutical agents. A summary of its key
physicochemical properties is provided in Table 1. A thorough understanding of these
parameters is essential for its appropriate handling, storage, and utilization in synthetic and
analytical procedures.

Table 1: Physicochemical Properties of 6-Aminopyridine-3-sulfonamide
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Property Value Source(s)
Molecular Formula CsH7N302S [1]
Molecular Weight 173.19 g/mol [1]
Off-white to light yellow
Appearance )
crystalline powder
Melting Point 198-202 °C
- ) Not readily available in the
Boiling Point )
literature
N Soluble in Dimethyl sulfoxide
Solubility

(DMSO) and Methanol.

Not explicitly reported; the
aminopyridine moiety imparts

pKa . . [21[3]141[5][6]
basic character, while the

sulfonamide group is acidic.

CAS Number 57187-72-5 [1]

Synthesis and Purification: A Validated Protocol

The synthesis of 6-aminopyridine-3-sulfonamide is a multi-step process commencing from
readily available 2-aminopyridine. The synthetic pathway involves the formation of key
intermediates, 6-aminopyridine-3-sulfonic acid and 6-aminopyridine-3-sulfonyl chloride. The
following protocol is a well-established method for the laboratory-scale preparation of this
compound.

Caption: Synthetic pathway for 6-aminopyridine-3-sulfonamide.

Step-by-Step Synthetic Methodology

Materials and Reagents:
e 2-Aminopyridine

e Concentrated Sulfuric Acid
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e Phosphorus Pentachloride (PCls)

e Phosphorus Oxychloride (POCIs3)

o Concentrated Ammonium Hydroxide
e Sodium Bicarbonate

e Ethanol

o Water

e ICce

Standard laboratory glassware and safety equipment
Procedure:
Step 1: Synthesis of 6-Aminopyridine-3-sulfonic acid[7]

e In a fume hood, carefully add 1 mole of 2-aminopyridine to 3 moles of concentrated sulfuric
acid with constant stirring.

e Heat the mixture to 210 °C for 5 hours.

» Allow the reaction mixture to cool to room temperature and then carefully pour it onto
crushed ice.

e The resulting precipitate is filtered, washed with cold water, and recrystallized from hot water
to yield pure 6-aminopyridine-3-sulfonic acid.

Step 2: Synthesis of 6-Aminopyridine-3-sulfonyl chloride[7]

e Grind 0.5 moles of 6-aminopyridine-3-sulfonic acid with 1 mole of phosphorus pentachloride,
adding a few drops of phosphorus oxychloride.

¢ Reflux the mixture at 130 °C for 5 hours.

 After cooling to room temperature, pour the reaction mixture onto crushed ice.
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« Filter the solid product, wash with water and a sodium bicarbonate solution, and dry under a
vacuum to obtain 6-aminopyridine-3-sulfonyl chloride.

Step 3: Synthesis of 6-Aminopyridine-3-sulfonamide[7]
o Dissolve the crude 6-aminopyridine-3-sulfonyl chloride in a suitable solvent (e.g., acetone).
o Slowly add an excess of concentrated ammonium hydroxide to the solution with stirring.

o Continue stirring at room temperature for several hours until the reaction is complete
(monitored by TLC).

e Remove the solvent under reduced pressure.

e The crude product is then purified by recrystallization.

Purification by Recrystallization

High purity of the final compound is crucial for its subsequent applications. Recrystallization
from a suitable solvent system, such as ethanol-water, is a highly effective purification method.
The purity can be assessed by techniques like melting point determination and High-
Performance Liquid Chromatography (HPLC).
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Purification Workflow

Crude Product
Dissolution in
hot solvent
Hot Filtration
(optional)
Slow Cooling &
Crystallization
Isolation by
Filtration
Washing with
cold solvent

(Pure Crystalline ProducD

Click to download full resolution via product page

Caption: General workflow for purification by recrystallization.
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Spectroscopic Characterization

The structural integrity of synthesized 6-aminopyridine-3-sulfonamide should be confirmed
using a suite of spectroscopic techniques.

'H NMR: The proton NMR spectrum will exhibit characteristic signals for the aromatic
protons on the pyridine ring and the protons of the amino and sulfonamide groups.

e 13C NMR: The carbon NMR spectrum will show distinct peaks corresponding to the five
carbon atoms of the pyridine ring.[1][8][9][10]

¢ IR Spectroscopy: The infrared spectrum will display characteristic absorption bands for the
N-H stretching of the amino and sulfonamide groups, as well as the S=0 stretching
vibrations of the sulfonamide moiety.[7]

e Mass Spectrometry: Mass spectral analysis will confirm the molecular weight of the
compound.[7]

Applications in Medicinal Chemistry

The unique structural features of 6-aminopyridine-3-sulfonamide make it a valuable scaffold
for the synthesis of a diverse range of biologically active molecules. The sulfonamide group is a
well-known pharmacophore present in numerous approved drugs, including antibacterial,
diuretic, and anticancer agents. The aminopyridine moiety provides a handle for further
functionalization, allowing for the modulation of physicochemical properties and target
engagement.

This compound serves as a key starting material for the generation of compound libraries for
high-throughput screening. Its derivatives have been investigated for various therapeutic
applications, leveraging the established biological activities of both the sulfonamide and
aminopyridine pharmacophores.

Safety and Handling

As with all chemical reagents, appropriate safety precautions should be taken when handling 6-
aminopyridine-3-sulfonamide. It is recommended to work in a well-ventilated fume hood and
use personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For
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comprehensive safety information, consult the Material Safety Data Sheet (MSDS) provided by
the supplier.

Conclusion

This technical guide has provided a comprehensive overview of the chemical and physical
properties, a detailed synthetic protocol, and the potential applications of 6-aminopyridine-3-
sulfonamide. The information presented herein is intended to serve as a valuable resource for
scientists engaged in pharmaceutical research and development, facilitating the effective use of
this versatile chemical intermediate in the discovery of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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